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Compound of Interest

Compound Name: Toluene-D8

Cat. No.: B116792

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for Toluene-D8
(Perdeuteriotoluene), tailored for its use in a laboratory environment. The information is
compiled from various Safety Data Sheets (SDS) to ensure a thorough understanding of the
substance's properties, hazards, and handling procedures.

Section 1: Chemical Identification and Physical
Properties

Toluene-D8 is the deuterated form of toluene, commonly used as a solvent in NMR
spectroscopy and as a tracer in various chemical analyses.[1] Its physical and chemical
properties are similar to those of its non-deuterated counterpart.

Table 1: Physical and Chemical Properties of Toluene-D8
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Property Value Source
CAS Number 2037-26-5 [2][3]
Molecular Formula C7D8 [3]
Molecular Weight 100.19 g/mol [41[5]
Appearance Colorless liquid [1]
Boiling Point 110-111 °C [3][4]
Melting Point -84 °C [3]
Flash Point 4-6°C [2][3]
Density 0.940 - 0.943 g/mL at 25 °C [3]

Vapor Pressure

29.1 hPa @ 20°C

[3]

Autoignition Temperature

535 °C

[21(31[4]

Explosion Limits

Lower: 1.1 - 1.2 vol% Upper:

7.0-7.1vol%

[2131[4]

Water Solubility

0.47 g/L at 20 °C

[2]

Section 2: Hazard Identification and Classification

Toluene-D8 is classified as a hazardous substance under the Globally Harmonized System

(GHS). It is a highly flammable liquid and vapor that can cause serious health effects.[2][6][7]

Table 2: GHS Hazard Statements for Toluene-D8
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Hazard Code Statement

H225 Highly flammable liquid and vapour.[2][6][7]
May be fatal if swallowed and enters airways.[2]

H304
[61[7]

H315 Causes skin irritation.[2][6]

H336 May cause drowsiness or dizziness.[2][6][7]
Suspected of damaging the unborn child.[2][4

H361d p ging [2]14]
[6]

H373 May cause damage to organs through
prolonged or repeated exposure.[4][6][7]

H401 Toxic to aquatic life.[7]

The corresponding GHS pictograms required for labeling are the flame, health hazard, and
irritant symbols.[2][8]

GHS Pictograms and associated hazards for Toluene-D8.

Section 3: Experimental Protocols Overview

The data presented in this guide are derived from standardized testing protocols, typically
following guidelines from organizations like the OECD (Organisation for Economic Co-
operation and Development). Safety Data Sheets summarize the results of these tests rather
than providing full experimental details.

General Methodology for Key Endpoints:

o Acute Toxicity (e.g., LD50, LC50): These studies involve administering the substance to
laboratory animals (e.g., rats) via different routes (oral, dermal, inhalation) to determine the
dose that is lethal to 50% of the test population. The protocols (e.g., OECD TG 401, 402,
403) specify the number of animals, dose levels, and observation periods.

 Skin Irritation/Corrosion: This is typically assessed using the Draize test or in vitro
equivalents (e.g., OECD TG 404). A small amount of the substance is applied to the skin of a
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test animal (historically rabbits), and the site is observed for signs of erythema (redness) and
edema (swelling) over a set period.

Flammability (Flash Point): Determined using a closed-cup or open-cup apparatus (e.g.,
Pensky-Martens or Cleveland open-cup). The substance is heated, and an ignition source is
periodically passed over the surface. The flash point is the lowest temperature at which the
vapors ignite.

Section 4: Safe Handling, Storage, and Personal
Protective Equipment (PPE)

Proper handling and storage are critical to minimize risks associated with Toluene-D8.

Handling:

Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of
vapors.[9]

Keep away from ignition sources such as heat, sparks, and open flames. No smoking.[2][9]
Use non-sparking tools and explosion-proof electrical equipment.[6][9]
Ground and bond containers when transferring material to prevent static discharge.[6][10]

Avoid contact with skin and eyes.[11]

Storage:

Store in a cool, dry, well-ventilated place away from direct sunlight.[9][11]
Keep containers tightly closed.[2][9]
Store locked up.[6][11]

Recommended storage temperature is 15-25 °C.[2]

Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 4/9 Tech Support
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o Eye/Face Protection: Wear chemical splash goggles or a face shield.[6][10]

» Skin Protection: Wear appropriate protective gloves (e.g., Viton®, PVA) and a lab coat or
flame-resistant clothing.[6][10]

» Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors.[10]

Section 5: Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures:

Type of Exposure

oo o

Infmediate Action Required
Remove contaminated clothing Immediately flush eyes with water Do NOT induce vomiting.
‘Wash skin with soap and plenty of water. for at least 15 minutes. Rinse mouth. Aspiration hazard.

Move to fresh air.
If not breathing, give artificial respiration.

Seek Immediate Medical Attention

Click to download full resolution via product page

First aid procedures for Toluene-D8 exposure.

 Inhalation: Remove the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[10][12]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Get medical aid if irritation develops.[10][12]

o Eye Contact: Flush eyes immediately with plenty of water for at least 15 minutes.[10][12]
Seek medical attention.
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¢ Ingestion: Do NOT induce vomiting due to the aspiration hazard.[2][12] If the person is
conscious, rinse their mouth with water. Never give anything by mouth to an unconscious
person and get medical aid immediately.[10][12]

Spill Response:

In the case of a spill, the safety of personnel is the top priority. The response procedure
depends on the size of the spill.

Chemical Spill Occurs

Assess Spill Size & Risk

Small & Manageable

Large or Unsafe

Small Spill Large Spill
(< 500 mL, Contained) (> 500 mL or Uncontained)

4 N\

Small Spill Cleanup irotocol 4 Large Spill Emi 'rgency Protocol )

Notify others in the area Evacuate the area immediately

Don appropriate PPE Activate fire alarm / Call 911
Notify Supervisor and EHS

Eliminate ignition sources

Contain spill with absorbent material

Secure the area, prevent entry

Collect absorbed material
with non-sparking tools

Place in sealed container
for hazardous waste disposal

Decontaminate area
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Workflow for responding to a Toluene-D8 laboratory spill.

For a small, manageable spill:

o Alert personnel in the immediate area.[13]

o Eliminate all ignition sources.[14]

o Wear appropriate PPE, including respiratory protection.[13]

» Contain the spill by applying an absorbent material like sand, diatomite, or a universal binder,
working from the outside in.[8][15]

» Use non-sparking tools to collect the absorbed material into a sealable, appropriate
container for hazardous waste disposal.[10][16]

» Ventilate the area and wash the spill site after cleanup is complete.[2]

For a large spill, or any spill you are not comfortable or equipped to handle:

Evacuate the laboratory immediately.[17]

Alert others and activate the nearest fire alarm.

Call emergency services (911) and your institution's Environmental Health and Safety (EHS)
department.[17]

Prevent entry into the affected area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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